Cas no 28276-07-5 (Benzene, 1,1'-oxybis[4-(phenylsulfonyl)-)

Benzene, 1,1'-oxybis[4-(phenylsulfonyl)- structure
28276-07-5 structure
Product name:Benzene, 1,1'-oxybis[4-(phenylsulfonyl)-
CAS No:28276-07-5
MF:C24H18O5S2
MW:450.52672
CID:1434249
PubChem ID:13005648

Benzene, 1,1'-oxybis[4-(phenylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

    • 1-(benzenesulfonyl)-4-[4-(benzenesulfonyl)phenoxy]benzene
    • 4-phenylsulfonylphenyl ether
    • 28276-07-5
    • 1,1'-{Oxybis[(4,1-phenylene)sulfonyl]}dibenzene
    • SCHEMBL6848913
    • DTXSID10514865
    • Benzene, 1,1'-oxybis[4-(phenylsulfonyl)-
    • Inchi: InChI=1S/C24H18O5S2/c25-30(26,21-7-3-1-4-8-21)23-15-11-19(12-16-23)29-20-13-17-24(18-14-20)31(27,28)22-9-5-2-6-10-22/h1-18H
    • InChI Key: UYEHYBQFYYYRJE-UHFFFAOYSA-N
    • SMILES: C1=CC=C(C=C1)S(=O)(=O)C2=CC=C(C=C2)OC3=CC=C(C=C3)S(=O)(=O)C4=CC=CC=C4

Computed Properties

  • Exact Mass: 450.05964
  • Monoisotopic Mass: 450.05956602g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 6
  • Complexity: 686
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 94.3Ų
  • XLogP3: 5

Experimental Properties

  • PSA: 77.51

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